6-(3-Methoxyphenyl)-2-(((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)pyrimidin-4-ol

• IUPAC Name: 4-(3-methoxyphenyl)-2-[[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C23H22N4O6S/c1-29-15-7-5-6-13(8-15)16-11-19(28)25-23(24-16)34-12-20-26-22(27-33-20)14-9-17(30-2)21(32-4)18(10-14)31-3/h5-11H,12H2,1-4H3,(H,24,25,28)
• InChI Key: KIIWIQJIEVUBIQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=CC(=O)NC(=N2)SCC3=NC(=NO3)C4=CC(=C(C(=C4)OC)OC)OC
• Molecular Formula: C23H22N4O6S
• Molecular Weight: 482.5 g/mol

Description

6-(3-Methoxyphenyl)-2-(((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)pyrimidin-4-ol is a useful research compound. Its molecular formula is C23H22N4O6S and its molecular weight is 482.51. The purity is usually 95%.
BenchChem offers high-quality 6-(3-Methoxyphenyl)-2-(((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)pyrimidin-4-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-(3-Methoxyphenyl)-2-(((3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)pyrimidin-4-ol including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antifungal Applications

Compounds related to the query have shown promising antifungal effects. For instance, derivatives of 4-methoxy-N, N-dimethylpyrimidin, which share a structural similarity, have been synthesized and found to be biologically active against fungi such as Aspergillus terreus and Aspergillus niger. These findings suggest that our compound of interest could also possess antifungal properties, potentially developing into useful antifungal agents (Jafar et al., 2017).

Anti-inflammatory and Analgesic Properties

Another study on novel benzodifuranyl derivatives, which include the pyrimidine scaffold, demonstrated significant anti-inflammatory and analgesic activities. These compounds were effective cyclooxygenase inhibitors, with some showing high selectivity and potency, suggesting potential applications of similar compounds in treating inflammation and pain (Abu‐Hashem et al., 2020).

Antimicrobial Activity

Alkoxyphthalimide derivatives of pyrimidine, analogous to our compound of interest, have been designed and synthesized, displaying antimicrobial activities that suggest potential as chemotherapeutic agents. This highlights the possibility of using similar compounds in developing new antimicrobial drugs (Dangi et al., 2011).

Antioxidant Activity

Research on 1,3,4-oxadiazole tagged thieno[2,3-d]pyrimidine derivatives indicates that compounds with a pyrimidine core can exhibit significant antioxidant activities. These activities suggest a potential for such compounds in preventing oxidative stress-related diseases (Kotaiah et al., 2012).

Antitumor Activity

New derivatives of thieno[3,2-d]pyrimidine and thienotriazolopyrimidine have been synthesized and evaluated for antitumor activities. These compounds showed potent anticancer activity against several human cancer cell lines, suggesting the potential for similar compounds in cancer therapy (Hafez & El-Gazzar, 2017).